Cas no 10242-13-4 (2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- structure
10242-13-4 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
CAS No:10242-13-4
MF:C11H8O4
MW:204.178823471069
CID:175396
PubChem ID:25090
Update Time:2025-09-21

2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
    • 2-Oxo-6-methyl-2H-1-benzopyran-3-carboxylic acid
    • 6-methyl-2-oxochromene-3-carboxylic acid
    • 6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
    • 6-methyl-2-oxo-2H-chromene-3-carboxylicacid
    • CHEMBL577123
    • PD182973
    • 6-Methyl-2-oxo-2H-1-benzopyran-3-carboxylic acid
    • SH8
    • 6-methyl-2-oxidanylidene-chromene-3-carboxylic acid
    • MFCD01662452
    • SCHEMBL2808135
    • AKOS002679479
    • SH7
    • LFW
    • 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 6-METHYL-2-OXO-
    • F3165-0705
    • BRN 0172386
    • DTXSID00145066
    • SY301814
    • HMS1622M11
    • VU0511228-1
    • 5-18-08-00343 (Beilstein Handbook Reference)
    • FJICLQQBBFWGMZ-UHFFFAOYSA-N
    • 10242-13-4
    • BDBM50303488
    • Inchi： 1S/C11H8O4/c1-6-2-3-9-7(4-6)5-8(10(12)13)11(14)15-9/h2-5H,1H3,(H,12,13)
    • InChI Key： FJICLQQBBFWGMZ-UHFFFAOYSA-N
    • SMILES： O1C(C(C(=O)O)=CC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 204.04224
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.421
  • Boiling Point: 395.7°Cat760mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.623
  • PSA: 63.6
  • LogP: 1.79960

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2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Suppliers

Amadis Chemical Company Limited
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(CAS:10242-13-4)2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
Order Number:A991451
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:55
Price ($):176.0/616.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10242-13-4)2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
A991451
Purity:99%/99%
Quantity:1g/5g
Price ($):176.0/616.0
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